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Compound of Interest

Compound Name:
Cyclohexanecarboxamide, N-(6-

nitro-2-benzothiazolyl)-

Cat. No.: B1663264 Get Quote

Technical Support Center: Synthesis of N-(6-
nitro-2-benzothiazolyl)cyclohexanecarboxamide
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals involved in the scale-

up synthesis of N-(6-nitro-2-benzothiazolyl)cyclohexanecarboxamide.

Experimental Workflow
The overall workflow for the synthesis is outlined below, from starting materials to the final

purified product.
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Step 1: Synthesis of 2-amino-6-nitrobenzothiazole

Step 2: Synthesis of N-(6-nitro-2-benzothiazolyl)cyclohexanecarboxamide

Starting Materials:
4-nitroaniline, Potassium thiocyanate

Reaction with Bromine
in Acetic Acid

Cyclization with
Hydrochloric Acid

Isolation and Purification
of Intermediate

Intermediate:
2-amino-6-nitrobenzothiazole

Acylation with
Cyclohexanecarbonyl chloride

Reaction in Pyridine

Purification of
Final Product

Final Product:
N-(6-nitro-2-benzothiazolyl)cyclohexanecarboxamide

Click to download full resolution via product page

Caption: Overall experimental workflow for the two-step synthesis.
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Step 1: Synthesis of 2-amino-6-nitrobenzothiazole
This step involves the synthesis of the key intermediate, 2-amino-6-nitrobenzothiazole, from 4-

nitroaniline.

Reaction Pathway

4-nitroaniline

4-nitro-2-thiocyanatoaniline

+ KSCN, Br2/AcOH

KSCN Br2, CH3COOH

2-amino-6-nitrobenzothiazole

Cyclization (HCl)

HCl, H2O

2-amino-6-nitrobenzothiazole

N-(6-nitro-2-benzothiazolyl)cyclohexanecarboxamide

+ Cyclohexanecarbonyl chloride
 in Pyridine

Cyclohexanecarbonyl
chloride Pyridine
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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